Cas no 69504-08-1 (Adenosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-)
69504-08-1 structure
Product Name:Adenosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-
CAS No:69504-08-1
MF:C23H31N5O5Si
MW:485.608246088028
CID:391704
PubChem ID:71374420
Update Time:2025-04-19
Adenosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-
- N-[9-[(2R,3R,4S,5R)-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]benzamide
- DTXSID20797203
- N-Benzoyl-3'-O-[tert-butyl(dimethyl)silyl]adenosine
- N-(9-((2R,3R,4S,5R)-4-((tert-Butyldimethylsilyl)oxy)-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-yl)benzamide
- 69504-08-1
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- Inchi: 1S/C23H31N5O5Si/c1-23(2,3)34(4,5)33-18-15(11-29)32-22(17(18)30)28-13-26-16-19(24-12-25-20(16)28)27-21(31)14-9-7-6-8-10-14/h6-10,12-13,15,17-18,22,29-30H,11H2,1-5H3,(H,24,25,27,31)/t15-,17-,18-,22-/m1/s1
- InChI Key: RAJBGPZOQRMZRL-UVLLPENVSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(NC(C3C=CC=CC=3)=O)=NC=NC1=2
Computed Properties
- Exact Mass: 485.20963
- Monoisotopic Mass: 485.20944564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 131.62
Adenosine, N-benzoyl-3'-O-[(1,1-dimethylethyl)dimethylsilyl]- Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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